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Introduction
Wnt5a is a secreted glycoprotein that belongs to the Wnt family of signaling molecules. Unlike

canonical Wnt proteins that signal through β-catenin, Wnt5a predominantly activates non-

canonical signaling pathways.[1][2][3] In the context of immunology, macrophage-derived

Wnt5a has been shown to be a significant player in inflammation, immune function, and

pathogenesis of various diseases by stimulating the release of pro-inflammatory cytokines.[1]

[2] Understanding the mechanisms of Wnt5a-induced cytokine release in macrophages is

crucial for developing novel therapeutic strategies for inflammatory and autoimmune diseases.

This document provides a detailed protocol for an in vitro assay to measure Wnt5a-induced

cytokine release in macrophages. It also includes a summary of the key signaling pathways

involved and expected outcomes.

Wnt5a Signaling in Macrophages
Wnt5a activates non-canonical signaling pathways in macrophages, primarily the Wnt/Ca2+

and Planar Cell Polarity (PCP) pathways.[4] Upon binding to its receptor Frizzled-5 (Fzd5),

Wnt5a can trigger a signaling cascade involving Dishevelled (Dvl), which in turn activates

downstream effectors like RhoA, Rac1, and Cdc42.[4] This ultimately leads to the activation of

transcription factors such as NF-κB and AP-1, which are critical for the expression of pro-
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inflammatory cytokine genes.[2] The interaction between Wnt5a and Fzd5 stimulates the

phagocytic activity of macrophages and the secretion of proinflammatory cytokines.[4]

Key Cytokines Released:

Tumor Necrosis Factor-alpha (TNF-α)[2]

Interleukin-6 (IL-6)[2]

Interleukin-1β (IL-1β)

Interleukin-12 (IL-12)

The following diagram illustrates the simplified Wnt5a signaling pathway leading to cytokine

release in macrophages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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